Cas no 1515253-22-1 (2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-one)

• Product Name: 2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-one
• CAS No: 1515253-22-1
• MF: C₈H₇BrClNO
• MW: 248.504280328751
• CID: 5869671
• PubChem ID: 83725985
• Update Time: 2025-05-24

2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-one
• 1515253-22-1
• SCHEMBL18562167
• EN300-1913235

• Inchi： 1S/C8H7BrClNO/c9-6-3-5(8(12)4-11)1-2-7(6)10/h1-3H,4,11H2
• InChI Key： ORNHVHHRMCKNNX-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(CN)=O)Cl

Computed Properties

• Exact Mass: 246.93995g/mol
• Monoisotopic Mass: 246.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-one

2-Amino-1-(3-Bromo-4-Chlorophenyl)Ethan-1-One: A Comprehensive Overview

2-Amino-1-(3-Bromo-4-Chlorophenyl)Ethan-1-One, also known by its CAS number 1515253-22-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure featuring an amino group and a substituted phenyl ring, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in the synthesis of bioactive molecules, making it a focal point for researchers worldwide.

The chemical structure of 2-Amino-1-(3-Bromo-4-Chlorophenyl)Ethan-1-One consists of a ketone group attached to a phenyl ring that is further substituted with bromine and chlorine atoms at the 3 and 4 positions, respectively. The presence of these halogen substituents imparts unique electronic properties to the molecule, influencing its reactivity and stability. The amino group at the 2-position adds another layer of complexity, enabling this compound to participate in various chemical transformations, such as nucleophilic additions and condensation reactions.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the preparation of 2-Amino-1-(3-Bromo-4-Chlorophenyl)Ethan-1-One. One notable approach involves the Friedländer synthesis, which utilizes amines and carbonyl compounds to form β-amino ketones. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production. Additionally, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

The physical and chemical properties of this compound are critical for its application in various industries. For instance, its solubility in organic solvents makes it ideal for use in organic reactions, while its thermal stability ensures compatibility with high-temperature processes. Recent studies have also investigated the spectroscopic properties of 2-Amino-1-(3-Bromo-4-Chlorophenyl)Ethan-1-One, providing insights into its electronic transitions and vibrational modes. These findings are valuable for applications in sensors and optoelectronic devices.

In terms of biological activity, 2-Amino-1-(3-Bromo-4-Chlorophenyl)Ethan-1-One has shown promising results in preliminary assays targeting enzyme inhibition and cellular signaling pathways. Its ability to modulate key proteins involved in disease pathways suggests potential therapeutic applications. For example, recent research has demonstrated its efficacy as an inhibitor of certain kinases associated with cancer progression. Furthermore, studies on its pharmacokinetics indicate favorable absorption and bioavailability profiles, making it a strong candidate for drug development.

The versatility of 2-Amino-1-(3-Bromo-4-Chlorophenyl)Ethan-1-One extends beyond pharmaceuticals into materials science. Its ability to form stable complexes with metal ions has led to its use in catalysis and coordination chemistry. Recent breakthroughs have utilized this compound as a ligand in homogeneous catalysis, enabling efficient transformations of organic substrates under mild conditions.

In conclusion, 2-Amino-1-(3-Bromo-4-Chlorophenyl)Ethan-1-One, CAS number 1515253-22-1, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers aiming to develop innovative solutions in drug discovery and materials science.